2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate

• Molecular Formula: C21H23NO5S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: phenacyl 4-(4-methylpiperidin-1-yl)sulfonylbenzoate
• InChI: InChI=1S/C21H23NO5S/c1-16-11-13-22(14-12-16)28(25,26)19-9-7-18(8-10-19)21(24)27-15-20(23)17-5-3-2-4-6-17/h2-10,16H,11-15H2,1H3
• InChI Key: NWAQFWKLTXEHQL-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=CC=C3

Description

2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, which is discussed in detail below. The mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound are also discussed.

Mechanism of Action

The mechanism of action of 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate involves the inhibition of enzymes such as acetylcholinesterase. This inhibition can lead to increased levels of acetylcholine in the brain, which may improve cognitive function and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate are still being studied. However, it has been found to exhibit inhibitory activity against acetylcholinesterase, which may have therapeutic effects in conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate in lab experiments is its potential therapeutic applications. However, one limitation is that further studies are needed to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate. These include:
1. Further studies on its mechanism of action and biochemical and physiological effects.
2. Investigation of its potential therapeutic applications in conditions such as Alzheimer's disease.
3. Development of more efficient synthesis methods.
4. Exploration of its potential applications in other fields such as agriculture and environmental science.
5. Investigation of its potential toxicity and safety in humans and animals.
In conclusion, 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate is a chemical compound with potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further studies are needed to fully understand its potential applications and effects.

Synthesis Methods

The synthesis of 2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate involves the reaction of 4-(4-methylpiperidin-1-yl)sulfonylbenzoic acid with 2-oxo-2-phenylethyl bromide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-Oxo-2-phenylethyl 4-[(4-methyl-1-piperidinyl)sulfonyl]benzoate has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to exhibit inhibitory activity against certain enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have therapeutic effects in conditions such as Alzheimer's disease.